Cas no 2171638-15-4 (4-(5-chloro-2-iodophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(5-chloro-2-iodophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171638-15-4
• MF: C₂₆H₂₂ClIN₂O₅
• MW: 604.820758342743
• CID: 6141316
• PubChem ID: 165563294
• Update Time: 2025-05-21

4-(5-chloro-2-iodophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-chloro-2-iodophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-[(5-chloro-2-iodophenyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171638-15-4
• EN300-1543883

• Inchi： 1S/C26H22ClIN2O5/c27-15-9-10-21(28)23(13-15)29-25(33)22(11-12-24(31)32)30-26(34)35-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,13,20,22H,11-12,14H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： BZHDBZQLLMVERV-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)Cl

Computed Properties

• Exact Mass: 604.02620g/mol
• Monoisotopic Mass: 604.02620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-(5-chloro-2-iodophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Comprehensive Analysis of 4-(5-chloro-2-iodophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171638-15-4)

The compound 4-(5-chloro-2-iodophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171638-15-4) is a highly specialized organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a 5-chloro-2-iodophenyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. Researchers are increasingly interested in this compound due to its potential role in targeted drug delivery and peptide-based drug design, which aligns with current trends in personalized medicine.

One of the most searched questions in the field of organic chemistry is: "What are the applications of Fmoc-protected amino acids in peptide synthesis?" This compound addresses this query directly, as the Fmoc group is widely used in solid-phase peptide synthesis (SPPS) to protect amino acids during chain elongation. The presence of the iodo and chloro substituents on the phenyl ring further enhances its utility in cross-coupling reactions, a topic frequently explored in modern synthetic chemistry forums.

From a structural perspective, the butanoic acid moiety in this molecule provides a carboxylic acid functional group, which is essential for conjugation with other biomolecules. This feature is particularly relevant in the context of bioconjugation techniques, a hot topic in drug development circles. The compound's molecular weight and solubility profile also make it suitable for high-throughput screening assays, another area of intense research interest as pharmaceutical companies seek to accelerate drug discovery pipelines.

Recent advancements in cancer research have brought attention to compounds with halogenated aromatic systems, as they often exhibit interesting biological activities. While this specific molecule's biological properties require further investigation, its structural similarity to known bioactive compounds has sparked curiosity among medicinal chemists. The 5-chloro-2-iodophenyl fragment in particular resembles pharmacophores found in several FDA-approved drugs, making it a subject of study in structure-activity relationship (SAR) analyses.

In terms of synthetic utility, the compound's carbamoyl linkage offers stability under various reaction conditions while allowing for selective deprotection when needed. This characteristic is crucial for researchers working on multi-step organic syntheses, especially those developing complex peptide mimetics or protein-protein interaction inhibitors. The growing demand for such specialized building blocks in academic and industrial laboratories underscores the importance of compounds like CAS No. 2171638-15-4.

Quality control of this material involves advanced analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy - methods that are frequently searched by quality assurance professionals in the pharmaceutical industry. The compound's purity is critical for its intended applications, particularly when used as a reference standard or intermediate in GMP-compliant processes. This aspect connects with another common search query: "How to characterize and validate specialty chemicals for pharmaceutical use?"

From a commercial perspective, the synthesis and supply of 4-(5-chloro-2-iodophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents a niche but growing market segment. Chemical suppliers and contract research organizations are increasingly listing such specialized compounds in their catalogs to meet the demands of drug discovery programs focused on targeted therapies and precision medicine approaches. The compound's CAS registry number (2171638-15-4) serves as a unique identifier that facilitates global trade and regulatory compliance.

Environmental and handling considerations for this compound follow standard laboratory safety protocols for organic chemicals. While not classified as hazardous under most regulatory frameworks, proper storage conditions (typically cool and dry environments) are recommended to maintain stability. This practical information responds to another frequently searched topic: "Best practices for storing sensitive organic compounds."

Looking forward, the scientific community anticipates expanded applications for this compound as research into peptide therapeutics and bioconjugation technologies continues to advance. Its structural features position it well for incorporation into innovative drug delivery systems and diagnostic agents. The compound's versatility ensures it will remain relevant as chemical biology and medicinal chemistry fields evolve to address emerging healthcare challenges.